Cas no 91392-33-5 (1-(4-Nitrophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(4-Nitrophenyl)cyclopentanecarbonitrile
• CAS No: 91392-33-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD01012887
• CID: 1056132
• PubChem ID: 4351905
• Update Time: 2024-10-26

1-(4-Nitrophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)cyclopentanecarbonitrile
• 1-(4-nitrophenyl)cyclopentane-1-carbonitrile
• 1-(4-Nitro-phenyl)-cyclopentanecarbonitrile
• Oprea1_024360
• ANLABNUUYWRCRP-UHFFFAOYSA-N
• STK259232
• 4966AJ
• 1-Cyano-1-(4-nitrophenyl)cyclopentane
• SY005410
• BC4146223
• AX8174343
• BB 0245010
• Cyclopentanecarbonitrile, 1-(4-nitrophenyl)-
• 1-(4-Nitrophenyl)cyclopentanecarbonitrile (ACI)
• Cyclopentanecarbonitrile, 1-(p-nitrophenyl)- (7CI)
• SCHEMBL2814643
• AKOS000296449
• AS-64925
• 91392-33-5
• DTXSID40402261
• 3YYP937JH7
• DB-012739
• CS-0313102
• SR-01000393651
• MFCD01012887
• SR-01000393651-1

• MDL： MFCD01012887
• Inchi： 1S/C12H12N2O2/c13-9-12(7-1-2-8-12)10-3-5-11(6-4-10)14(15)16/h3-6H,1-2,7-8H2
• InChI Key： ANLABNUUYWRCRP-UHFFFAOYSA-N
• SMILES： N#CC1(CCCC1)C1C=CC([N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 216.09
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.22
• Boiling Point: 392.8°C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.579

1-(4-Nitrophenyl)cyclopentanecarbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C(BD174343)